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Compound of Interest

1-(3-Bromopropoxy)-4-
Compound Name:
chlorobenzene

cat. No.: B1267353

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on currently available data. It is not a substitute for a comprehensive Safety Data
Sheet (SDS). Always consult the official SDS for the most accurate and up-to-date information
before handling this chemical.

Introduction

1-(3-Bromopropoxy)-4-chlorobenzene (CAS No. 27983-04-6) is a halogenated aromatic
ether with potential applications in organic synthesis and pharmaceutical research. Due to its
chemical structure, which includes bromine and chlorine moieties, a thorough understanding of
its safety and hazard profile is essential for safe handling and use in a laboratory setting. This
guide provides an in-depth overview of the known and anticipated hazards associated with this
compound, drawing from available data for the substance and its structural analogs.

Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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GHS Classification for 1-(3-Bromopropoxy)-4-
chlorobenzene

Based on available supplier information, 1-(3-Bromopropoxy)-4-chlorobenzene is classified

as follows:
Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if Exclamation )
Category 4 Warning[1]
Oral swallowed[1] Mark[1]

Potential Hazards of Structurally Similar Compounds

Due to the limited availability of a comprehensive Safety Data Sheet for 1-(3-
Bromopropoxy)-4-chlorobenzene, it is prudent to consider the hazards associated with
structurally similar compounds, such as 1-Bromo-4-chlorobenzene and 1-(3-Bromopropoxy)-3-
chlorobenzene. These related compounds exhibit a broader range of potential hazards, which
should be considered as precautionary measures when handling the title compound.

Table 2.2.1: GHS Classification of 1-(3-Bromopropoxy)-3-chlorobenzene[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific target organ toxicity H335: May cause respiratory
] Category 3 o

(single exposure) irritation

Table 2.2.2: GHS Classification of 1-Bromo-4-chlorobenzene[3]
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Hazard Class

Category

Hazard Statement

Skin Sensitization

May cause SENSITIZATION
by skin contact[3]

Hazardous to the aquatic

environment, long-term hazard

Toxic to aquatic organisms,
may cause long-term adverse
effects in the aquatic

environment[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 3.1: Physical and Chemical Properties of 1-(3-Bromopropoxy)-4-chlorobenzene and

Related Compounds

1-(3-Bromopropoxy)-4-

1-Bromo-4-chlorobenzene

Property

chlorobenzene (for reference)[4]
CAS Number 27983-04-6[1] 106-39-8[4]
Molecular Formula C9H10BrCIO C6H4BrClI[4]

Molecular Weight

249.53 g/mol [1]

191.45 g/mol [4]

Appearance

Pale-yellow to Yellow-brown
Liquid[1]

Solid[4]

Melting Point/Freezing Point Not available 64 - 67 °C (147 - 153 °F)[4]
Boiling Point Not available 196 °C (385 °F)[4]
Purity 95%[1] Not specified

Toxicological Information

The primary identified toxicological concern for 1-(3-Bromopropoxy)-4-chlorobenzene is its

acute oral toxicity.[1] Ingestion may be harmful.[1]
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For structurally similar compounds, a wider range of toxicological effects has been noted.
Accidental ingestion may be harmful, with animal experiments on related compounds indicating
that ingestion of less than 150 grams may be fatal or cause serious health damage.[3] These
compounds can cause irritation to the eyes, skin, and respiratory system.[2][3] There is also a
potential for skin sensitization with some related chemicals.[3] Limited evidence from animal
studies on analogous substances suggests the possibility of developmental toxicity.[3]

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 1-(3-
Bromopropoxy)-4-chlorobenzene are not publicly available. However, standardized OECD
(Organisation for Economic Co-operation and Development) guidelines are typically followed
for such assessments.

General Protocol for Acute Oral Toxicity (as per OECD Guideline 423):

Animal Selection: Healthy, young adult rodents (typically rats or mice) are used.

o Dosage: The substance is administered in a single dose by gavage. A stepwise procedure is
used with a limited number of animals at each step.

¢ Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

o Data Analysis: The results are used to classify the substance according to its acute oral
toxicity.

Handling and Storage
Handling

e Avoid all personal contact, including inhalation.[3]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[2]
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» Use in a well-ventilated area, preferably in a chemical fume hood.[2][3]
e Do not eat, drink, or smoke when using this product.[2]

e Wash hands and any exposed skin thoroughly after handling.[2]

Storage

o Store in a tightly closed container.[2][4]

o Keep in a dry and well-ventilated place.[2][4]

e Recommended storage temperature is 2-8°C.[1]

o Store locked up.[2]

Exposure Controls and Personal Protective

Equipment

Table 7.1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommendations

Eye/Face Protection

Wear chemical safety goggles meeting
appropriate standards (e.g., EN166(EU) or
NIOSH (US)).[2] A face shield may be

necessary for splash hazards.

Skin Protection

Wear protective gloves (e.g., nitrile rubber).[2]

Wear a lab coat.

Respiratory Protection

Use in a well-ventilated area. If ventilation is
inadequate, use a NIOSH-approved respirator

with an appropriate cartridge.

Hygiene Measures

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before
breaks and at the end of the workday. Change

contaminated clothing and wash before reuse.

[2]

First-Aid Measures

Table 8.1: First-Aid Procedures
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Exposure Route First-Aid Measures

) Move the victim to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[2]

Take off immediately all contaminated clothing.
) Rinse skin with plenty of water or shower.[4] If
Skin Contact o )
skin irritation occurs, get medical

advice/attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[2]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor/physician if you

feel unwell.[2]

Fire-Fighting Measures

While specific data for 1-(3-Bromopropoxy)-4-chlorobenzene is unavailable, related
compounds are combustible.[3][4]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Specific Hazards: Hazardous combustion products may include carbon oxides, hydrogen
chloride gas, and hydrogen bromide gas.[2][4]

» Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[2][4]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[2]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

e Methods for Cleaning Up: Absorb with an inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

Visualizations
Hazard Identification and Response Workflow
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Handling 1-(3-Bromopropoxy)—4-ch@

:

Assess Hazards

- H302: Harmful if swallowed
- Potential skin/eye/respiratory irritation

Implement Controls
- Fume Hood
- PPE (Gloves, Goggles, Lab Coat)

Safe Handling Procedure

Exposure Event?

Administer First Aid
(See Table 8.1)

Seek Medical Attention

Continue Work Safely

Spill Occurs?

Spill Response
- Evacuate
- Contain
- Clean up with absorbent material

Dispose of as Hazardous Waste
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Task: Handling 1-(3-Bromopropoxy)-4-chlorobenzene

\ 4
Risk Assessment
- Ingestion Hazard (H302)
- Potential for Skin/Eye Contact
- Potential Inhalation of Vapors

Eye Protection: Chemical Safety Goggles Hand Protection: Chemical Resistant Gloves (Nitrile) Body Protection: Lab Coat Respiratory Protection: Use in Fume Hood

Required PPE Ensemble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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